3-Hydroxy-5-(cyclohexyl)pyridine

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• SMILES: C1CCC(CC1)C2=CC(=CN=C2)O
• InChI: InChI=1S/C11H15NO/c13-11-6-10(7-12-8-11)9-4-2-1-3-5-9/h6-9,13H,1-5H2
• InChIKey: YAMZUZGJUPPEIZ-UHFFFAOYSA-N

3-Hydroxy-5-(cyclohexyl)pyridine – Physicochemical and Structural Baseline

3-Hydroxy-5-(cyclohexyl)pyridine (5-cyclohexylpyridin-3-ol; CAS 1314353-72-4) is a disubstituted pyridine heterocycle bearing a hydroxyl group at the 3-position and a cyclohexyl substituent at the 5-position. It falls within the hydroxypyridine class of compounds widely employed as synthetic intermediates and building blocks in medicinal chemistry [1]. The compound has a molecular formula of C₁₁H₁₅NO, a molecular weight of 177.24 g/mol, a computed XLogP3-AA of 3.0, one hydrogen bond donor, two hydrogen bond acceptors, and a topological polar surface area of 33.1 Ų [2]. Commercially available in 95% purity, it is supplied as a research-grade intermediate .

Saturated cyclohexyl-substituted pyridine intermediate

Predicted high logP profile for membrane permeability studies

3‑OH synthetic handle for O‑functionalization

Research‑grade (95%), fragment‑to‑lead optimization workflow

• [1] Plowright, A. T.; Barton, P.; Bennett, S.; Birch, A. M. Design and synthesis of a novel series of cyclohexyloxy-pyridyl derivatives as inhibitors of diacylglycerol acyl transferase 1. Med. Chem. Commun. 2012, 3, 1234–1240. View Source
• [2] PubChem Compound Summary for CID 66520513, 5-Cyclohexylpyridin-3-ol. National Center for Biotechnology Information (2026). View Source

Why Generic Hydroxypyridine Analogs Cannot Replace the Cyclohexyl Derivative

Hydroxypyridines that differ only in the nature of the 5-substituent are not functionally interchangeable in synthesis or drug design because the cyclohexyl group imparts an approximately 10- to 100-fold increase in predicted lipophilicity relative to methyl or unsubstituted analogs. This difference directly governs logP, aqueous solubility, membrane permeability, and metabolic stability, which are critical decision parameters when selecting a building block for lead optimization. The quantitative evidence below demonstrates that substituting a smaller or aromatic group for the cyclohexyl ring predictably alters these parameters to an extent that invalidates simple generic replacement in any structure–property relationship (SPR)-driven workflow [1].

Attribute

Cyclohexyl (Target)

Common Analogs

Lipophilicity

High predicted logP

Moderate to low logP (methyl, ethyl, phenyl, unsubstituted)

Ring saturation

Fully sp³‑hybridized cyclohexyl ring

Planar aromatic phenyl or flexible linear alkyl chains

Conformational freedom

Conformationally restricted (single rotatable bond)

Greater flexibility (≥4 rotatable bonds for n‑pentyl/hexyl) or similar (ethyl)

• [1] PubChem Computed Properties: XLogP3-AA values for 3-hydroxypyridine (CID 7971), 5-methylpyridin-3-ol (CID 10396838), 5-ethylpyridin-3-ol (CID 10396838), and 5-cyclohexylpyridin-3-ol (CID 66520513). View Source

Quantitative Differentiation Evidence Against Key Analogs

Lipophilicity (XLogP3-AA) Comparison Across Cyclohexyl, Phenyl, and Alkyl Analogs

The computed octanol-water partition coefficient (XLogP3-AA) for 3-hydroxy-5-(cyclohexyl)pyridine is 3.0, which is 0.55 units higher than that of the 5-phenyl analog (XLogP = 2.45), 1.7 units higher than the 5-ethyl analog (XLogP = 1.3), and 2.0–2.5 units higher than the 5-methyl analog (XLogP ≈ 1.0) and unsubstituted 3-hydroxypyridine (XLogP ≈ 0.5). A ΔlogP of +0.55 versus the phenyl analog translates to an approximately 3.5-fold higher octanol-water partition coefficient, indicating a substantially greater preference for lipophilic environments [1][2].

Lipophilicity shift

Cross‑study comparable

ΔXLogP +0.55 (vs phenyl), +1.7 (vs ethyl)

Supports membrane permeability context

Computed XLogP3‑AA; PubChem 2025

Evidence Dimension	Octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = 3.0
Comparator Or Baseline	3-Hydroxy-5-phenylpyridine XLogP = 2.45; 3-Hydroxy-5-ethylpyridine XLogP = 1.3; 3-Hydroxy-5-methylpyridine XLogP ≈ 1.0; 3-Hydroxypyridine XLogP ≈ 0.5
Quantified Difference	ΔXLogP = +0.55 vs. 5-phenyl; +1.7 vs. 5-ethyl; +2.0 vs. 5-methyl; +2.5 vs. unsubstituted
Conditions	XLogP3-AA algorithm, PubChem 2021/2025 release

Why This Matters

For medicinal chemistry programs requiring a logP in the 3–4 range to balance permeability and solubility, the cyclohexyl analog provides a calibrated lipophilicity baseline that cannot be achieved with smaller alkyl or aryl substituents without introducing additional ring atoms or polar functional groups.

• [1] PubChem Compound Summary for CID 66520513, 5-Cyclohexylpyridin-3-ol. XLogP3-AA = 3.0. View Source
• [2] PubChem Compound Summary for CID 10396838, 5-Ethylpyridin-3-ol. XLogP3-AA = 1.3. View Source

Molecular Weight and Heavy Atom Count in Fragment-Based Library Design

3-Hydroxy-5-(cyclohexyl)pyridine has a molecular weight of 177.24 g/mol and a heavy atom count of 13, positioning it between smaller 5-alkyl analogs (5-methyl: MW = 109.13, heavy atoms = 8; 5-ethyl: MW = 123.15, heavy atoms = 9) and the 5-phenyl analog (MW = 171.20, heavy atoms = 13). Despite a similar heavy atom count to the phenyl analog, the cyclohexyl derivative provides a fully sp³-hybridized, aliphatic ring system (C₆H₁₁) versus the planar aromatic ring (C₆H₅), offering higher three-dimensionality and fractional sp³ carbon content (Fsp³ = 0.55 vs. 0.45 for the phenyl analog) [1][2].

Fragment profiling

Cross‑study comparable

MW 177.24, Fsp³ 0.55 vs phenyl 171.20, 0.45

Supports aliphatic pocket complementarity

Heavy atom count: 13 for both scaffolds

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 177.24 g/mol; heavy atoms = 13; Fsp³ = 0.55
Comparator Or Baseline	5-Phenyl analog: MW = 171.20, heavy atoms = 13, Fsp³ = 0.45; 5-Ethyl analog: MW = 123.15, heavy atoms = 9; 5-Methyl analog: MW = 109.13, heavy atoms = 8
Quantified Difference	MW increase vs. 5-phenyl: +6.04 g/mol; Fsp³ increase: +0.10 vs. 5-phenyl; MW increase vs. 5-ethyl: +54.09 g/mol; heavy atom increase vs. 5-ethyl: +4
Conditions	Computed molecular properties from PubChem and structural formula

Why This Matters

In fragment-based screening campaigns, the cyclohexyl-substituted scaffold offers a distinct shape and saturation profile compared to the planar phenyl analog, enabling exploration of lipophilic protein pockets that favor aliphatic contacts over aromatic π-stacking interactions.

• [1] PubChem Compound Summary for CID 66520513, 5-Cyclohexylpyridin-3-ol. View Source
• [2] PubChem Compound Summary for CID 10396838, 5-Ethylpyridin-3-ol. Molecular Weight = 123.15 g/mol. View Source

Conformational Restriction: Rotatable Bond Analysis Versus Alkyl Analogs

The cyclohexyl substituent in 3-hydroxy-5-(cyclohexyl)pyridine is directly attached to the pyridine ring via a C–C bond with one rotatable bond, restricting the cyclohexyl ring to a chair conformation adjacent to the pyridine plane. This contrasts with flexible linear alkyl chains such as n-pentyl or n-hexyl analogs, which possess 4–5 rotatable bonds. The reduced rotational freedom decreases the entropic penalty upon target binding while maintaining a saturated hydrocarbon footprint [1].

Conformational restriction

Class‑level inference

1 rotatable bond (cyclohexyl) vs 4–5 (n‑pentyl/hexyl)

May reduce entropic binding penalty

Class‑level; experimental binding data absent

Evidence Dimension	Number of rotatable bonds
Target Compound Data	Rotatable bonds = 1
Comparator Or Baseline	Hypothetical 5-n-pentyl-3-hydroxypyridine: rotatable bonds ≈ 4; 5-n-hexyl analog: rotatable bonds ≈ 5; 5-ethyl analog: rotatable bonds = 1
Quantified Difference	Δrotatable bonds vs. 5-n-hexyl = −4; vs. 5-n-pentyl = −3; equivalent to 5-ethyl analog
Conditions	Computed by Cactvs 3.4.8.24; structural comparison based on atom connectivity

Why This Matters

For structure-based drug design targeting rigid binding pockets, the conformationally restricted cyclohexyl group may offer a better balance of lipophilic surface coverage and pre-organization compared to flexible linear alkyl chains, while providing greater steric bulk than the ethyl analog.

• [1] PubChem Compound Summary for CID 66520513, 5-Cyclohexylpyridin-3-ol. Rotatable Bond Count = 1. View Source

Cyclohexylpyridine Scaffold in NK₁ Antagonist Patent Series

The patent family RU-2681316-C2 and related filings by Kissei Pharmaceutical explicitly describes cyclohexylpyridine derivatives as NK₁ receptor antagonists for chemotherapy-induced nausea and vomiting, where the cyclohexylpyridine core serves as a privileged scaffold. Within this patent class, the 3-hydroxy-5-cyclohexyl substitution pattern is encompassed in generic Markush formulas, indicating that this specific substitution is tolerated for NK₁ activity while offering a synthetic handle (3-OH) for further derivatization [1].

Patent context

Supporting evidence

Encompassed in NK₁ antagonist Markush formula

Synthetic‑derivatization utility

Patent RU‑2681316‑C2; qualitative differentiation

Evidence Dimension	Patent scaffold coverage
Target Compound Data	Encompassed within generic formula of RU-2681316-C2 (cyclohexylpyridine with hydroxy substituent)
Comparator Or Baseline	Other 5-substituted pyridines (e.g., 5-halo, 5-cyano, 5-carboxamido) are also claimed; hydroxy provides a distinct derivatization vector
Quantified Difference	Not quantitatively compared; qualitative differentiation based on synthetic versatility
Conditions	Patent filing priority date 2014/05/07; NK₁ receptor antagonist activity context

Why This Matters

Procurement of this specific intermediate is justified when the synthetic route requires a hydroxyl group at the 3-position for subsequent O-alkylation, esterification, or sulfonation, as demonstrated in the NK₁ antagonist series where the 3-OH serves as a key functionalization point.

• [1] Kissei Pharmaceutical Co., Ltd. Cyclohexylpyridine Derivatives. Russian Patent RU-2681316-C2, granted 2019-03-06. View Source

Procurement-Relevant Application Scenarios

Lead Optimization Requiring Elevated Lipophilicity Without Aromatic Rings

When a lead series requires a logP increase into the 3–4 range to improve membrane permeability or target engagement in lipophilic binding pockets, 3-hydroxy-5-(cyclohexyl)pyridine provides a +0.55 logP boost over the 5-phenyl analog and a +1.7 logP boost over the 5-ethyl analog without introducing additional aromatic rings that might cause planarity, π-stacking off-target effects, or solubility penalties [1]. This substitution pattern allows scientists to tune lipophilicity predictably while retaining a synthetic handle for further elaboration.

Fragment-Based Screening Targeting Aliphatic Protein Sub-Pockets

For fragment libraries designed to probe lipophilic, aliphatic sub-pockets in proteins (e.g., the ribose pocket of Plasmodium PKG, as noted in sapanisertib SAR studies), the cyclohexyl-substituted scaffold offers a fully sp³-hybridized ring (Fsp³ = 0.55) with a single rotatable bond, distinguishing it from planar aromatic fragments [2]. This scaffold provides a shape-complementary alternative to phenyl-based fragments while maintaining a comparable heavy atom count.

Synthetic Intermediate for O-Functionalized NK₁ Antagonist Series

In the synthesis of cyclohexylpyridine-based NK₁ receptor antagonists (e.g., the Kissei Pharmaceutical patent series RU-2681316-C2), the 3-hydroxy group serves as a critical derivatization point for O-alkylation or O-acylation to introduce pharmacophoric side chains [3]. Procurement of the pre-functionalized 3-hydroxy intermediate eliminates a deprotection step that would be required if starting from a 3-methoxy or 3-benzyloxy analog, thereby streamlining the synthetic route.

Physicochemical Property Calibration in Parallel Library Synthesis

In parallel synthesis campaigns where a matrix of 5-substituents is explored to calibrate logP, solubility, and metabolic stability, 3-hydroxy-5-(cyclohexyl)pyridine fills the high-lipophilicity, saturated-ring position (XLogP = 3.0) in a systematic series including 5-methyl (XLogP ~1.0), 5-ethyl (XLogP = 1.3), 5-phenyl (XLogP = 2.45), and unsubstituted (XLogP ~0.5) analogs [4]. This enables quantitative structure–property relationship (QSPR) model building with evenly spaced lipophilicity increments.

Application

Selection Property

Validation Focus

Lead optimization: elevated logP without aryl rings

Saturated cyclohexyl substitution

LogP / permeability model validation

Fragment screening for aliphatic pockets

High sp³ carbon fraction (Fsp³)

Shape complementarity to lipophilic sub‑pockets

Synthesis of O‑functionalized NK₁ antagonists

3‑OH derivatization vector

Patent synthetic route feasibility

Parallel library logP calibration

Calibrated logP increment

QSPR model building

• [1] Cross-study logP comparison: PubChem XLogP3-AA data for 5-cyclohexylpyridin-3-ol (3.0), 5-phenylpyridin-3-ol (2.45), and 5-ethylpyridin-3-ol (1.3). View Source
• [2] Medicinal Chemistry Progression of Sapanisertib... J. Med. Chem. 2025, 68(11), 10757–10770. Cyclohexyl substituent occupying lipophilic ribose pocket near L644. View Source
• [3] Kissei Pharmaceutical Co., Ltd. Cyclohexylpyridine Derivatives. RU-2681316-C2. NK₁ antagonist series with O-substituted pyridine scaffold. View Source
• [4] PubChem computed XLogP3-AA values for 3-hydroxypyridine, 5-methylpyridin-3-ol, 5-ethylpyridin-3-ol, 5-phenylpyridin-3-ol, and 5-cyclohexylpyridin-3-ol. View Source